Cas no 2229665-92-1 (1-(but-1-en-1-yl)-4,4-difluorocyclohexylmethanamine)

• Product Name: 1-(but-1-en-1-yl)-4,4-difluorocyclohexylmethanamine
• CAS No: 2229665-92-1
• MF: C₁₁H₁₉F₂N
• MW: 203.272070169449
• CID: 6589234
• PubChem ID: 165668550
• Update Time: 2025-06-15

1-(but-1-en-1-yl)-4,4-difluorocyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(but-1-en-1-yl)-4,4-difluorocyclohexylmethanamine
• EN300-1971745
• 2229665-92-1
• [1-(but-1-en-1-yl)-4,4-difluorocyclohexyl]methanamine

• Inchi： 1S/C11H19F2N/c1-2-3-4-10(9-14)5-7-11(12,13)8-6-10/h3-4H,2,5-9,14H2,1H3/b4-3+
• InChI Key： AOAZSHCZXMETEM-ONEGZZNKSA-N
• SMILES： FC1(CCC(/C=C/CC)(CN)CC1)F

Computed Properties

• Exact Mass: 203.14855593g/mol
• Monoisotopic Mass: 203.14855593g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on 1-(but-1-en-1-yl)-4,4-difluorocyclohexylmethanamine

Introduction to 1-(But-1-en-1-yl)-4,4-difluorocyclohexylmethanamine (CAS No. 2229665-92-1)

1-(But-1-en-1-yl)-4,4-difluorocyclohexylmethanamine (CAS No. 2229665-92-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its potential therapeutic applications and biological activities.

The chemical structure of 1-(But-1-en-1-yl)-4,4-difluorocyclohexylmethanamine consists of a cyclohexane ring with two fluorine atoms at the 4-position and a butenyl group attached to the 1-position. The presence of these functional groups imparts distinct properties to the molecule, making it an interesting candidate for various chemical and biological investigations.

Recent research has focused on the pharmacological properties of 1-(But-1-en-1-yl)-4,4-difluorocyclohexylmethanamine. Studies have shown that this compound exhibits potent activity in modulating specific receptors and enzymes, which are crucial in various physiological processes. For instance, it has been reported to interact with G protein-coupled receptors (GPCRs), a family of receptors involved in a wide range of cellular signaling pathways.

In the context of drug discovery, 1-(But-1-en-1-yl)-4,4-difluorocyclohexylmethanamine has shown promise as a lead compound for the development of novel therapeutics. Its ability to selectively bind to specific receptor subtypes makes it a valuable tool for understanding receptor function and identifying potential drug targets. This is particularly relevant in areas such as neurodegenerative diseases, where receptor modulation can play a critical role in disease progression and treatment.

The synthesis of 1-(But-1-en-1-yl)-4,4-difluorocyclohexylmethanamine involves several well-defined steps that ensure high purity and yield. Key synthetic routes include the use of palladium-catalyzed cross-coupling reactions and selective fluorination techniques. These methods have been optimized to produce the compound efficiently and reproducibly, making it accessible for large-scale studies and potential clinical applications.

Beyond its pharmacological properties, 1-(But-1-en-1-yl)-4,4-difluorocyclohexylmethanamine has also been investigated for its physical and chemical characteristics. Its solubility in various solvents, thermal stability, and reactivity with other compounds are important parameters that influence its behavior in different experimental settings. Understanding these properties is crucial for optimizing its use in both laboratory research and industrial processes.

In preclinical studies, 1-(But-1-en-1-yl)-4,4-difluorocyclohexylmethanamine has demonstrated favorable pharmacokinetic profiles. It exhibits good bioavailability and a suitable half-life, which are essential for effective drug delivery. Additionally, toxicological assessments have shown that it is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models.

The potential therapeutic applications of 1-(But-1-en-1-yl)-4,4-difluorocyclohexylmethanamine are diverse. It has been explored for its anti-inflammatory properties, making it a candidate for treating conditions such as arthritis and other inflammatory disorders. Furthermore, its ability to modulate neurotransmitter systems suggests potential uses in psychiatric disorders like depression and anxiety.

To further advance the development of 1-(But-1-en-1-yl)-4,4-difluorocyclohexylmethanamine, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. These trials aim to provide comprehensive data on its pharmacological profile and identify any potential side effects or interactions with other medications.

In conclusion, 1-(But-1-en-1-yl)-4,4-difluorocyclohexylmethanamine (CAS No. 2229665-92-1) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation and development as a therapeutic agent.